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Compound of Interest

Compound Name: Decanoyl-L-carnitine chloride

Cat. No.: B591807 Get Quote

Essential Safety and Handling Guide for
Decanoyl-L-carnitine chloride
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling, storage, and

disposal of Decanoyl-L-carnitine chloride (CAS: 369651-87-7). Given the limited specific

hazard data for this compound, a cautious approach based on its chemical properties and

general laboratory safety principles is mandated.

Hazard Assessment and Personal Protective
Equipment (PPE)
While a Safety Data Sheet (SDS) for a deuterated analogue of Decanoyl-L-carnitine chloride
suggests it is not classified as a hazardous substance, the lack of comprehensive toxicological

data necessitates the use of standard laboratory PPE to minimize exposure.[1] Decanoyl-L-
carnitine chloride is a fine white powder and, like any fine powder, can pose an inhalation

hazard.

Recommended Personal Protective Equipment:
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Protection Type Recommended Equipment Rationale & Best Practices

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields.

To prevent eye contact with the

powder, which could cause

irritation.

Skin Protection
Nitrile gloves and a fully

buttoned laboratory coat.

To prevent skin contact.

Gloves should be changed

immediately if contaminated.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area. A NIOSH-approved N95

respirator should be used if

weighing or handling large

quantities outside of a fume

hood, or if dust is generated.

To prevent inhalation of the

fine powder.

Handling and Operations
All handling of Decanoyl-L-carnitine chloride should be performed in a well-ventilated area.

For procedures that may generate dust, such as weighing or aliquoting, the use of a chemical

fume hood or a powder weighing station is strongly recommended.

Step-by-Step Handling Protocol:

Preparation: Designate a specific work area. Ensure an eyewash station and safety shower

are readily accessible.

Weighing: Carefully weigh the desired amount of Decanoyl-L-carnitine chloride in a

chemical fume hood or powder weighing station to minimize dust generation. Use

appropriate tools, such as a spatula, for transfer.

Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Decanoyl-L-carnitine chloride is soluble in water.[2]

Post-Handling: Decontaminate the work surface with an appropriate cleaner. Wash hands

thoroughly with soap and water after handling is complete.
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Storage and Disposal
Storage:

Decanoyl-L-carnitine chloride is hygroscopic and susceptible to hydrolysis, particularly in

basic conditions, breaking down into L-carnitine and decanoic acid. Elevated temperatures can

also promote degradation. Therefore, proper storage is critical to maintain the integrity of the

compound.

Parameter Recommendation

Temperature

Store in a cool, dry place. Recommendations

vary from room temperature to ≤ 4°C. For long-

term stability, refrigeration is advisable.

Atmosphere

Store in a tightly sealed container under a dry,

inert atmosphere (e.g., argon or nitrogen) to

protect from moisture.

Incompatibilities Avoid strong bases and oxidizing agents.

Disposal Plan:

As a non-hazardous organic salt, the disposal of Decanoyl-L-carnitine chloride should

adhere to local and institutional regulations.

Solid Waste: Uncontaminated solid Decanoyl-L-carnitine chloride should be placed in a

sealed, clearly labeled container and disposed of in the regular laboratory trash, provided

this is permitted by your institution. Do not mix with hazardous waste streams.

Liquid Waste: Dilute aqueous solutions of Decanoyl-L-carnitine chloride can likely be

disposed of down the drain with copious amounts of water, assuming the solution does not

contain other hazardous materials and the pH is near neutral. Always check with your

institution's environmental health and safety office before drain disposal.
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The following diagrams illustrate the recommended workflow for handling Decanoyl-L-
carnitine chloride and the logical relationship of safety precautions.

Experimental Workflow for Handling Decanoyl-L-carnitine chloride
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Waste Disposal
- Collect in labeled containers

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for safely handling Decanoyl-L-carnitine
chloride.
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Safety Precaution Hierarchy

Decanoyl-L-carnitine chloride
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Safe Handling Outcome
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Caption: A diagram illustrating the relationship between the chemical and necessary safety

controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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